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Compound of Interest

Compound Name: Ezutromid

Cat. No.: B1671843 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like ezutromid are paramount for laboratory safety and

environmental protection. While specific disposal protocols for ezutromid are not extensively

documented due to its status as a research chemical whose clinical development was

terminated, this guide provides procedural steps based on its known chemical properties and

general best practices for laboratory waste management.[1][2]

Chemical and Physical Properties
Ezutromid, also known as SMT C1100, is a benzoxazole utrophin modulator that was

investigated for the treatment of Duchenne muscular dystrophy (DMD).[2][3] Its key identifiers

and properties are summarized below.

Property Value Reference

CAS Number 945531-77-1 [4]

Molecular Formula C₁₉H₁₅NO₃S [4]

Molecular Weight 337.39 g/mol [4]

EC₅₀ (Utrophin Modulation) 0.91 µM [3]

IC₅₀ (CYP1A2 Inhibition) 5.4 µM [3]
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Health Hazard Information
According to available Safety Data Sheets (SDS), ezutromid is classified as a hazardous

substance with the following classifications:

Skin corrosion/irritation (Category 2)[4]

Serious eye damage/eye irritation (Category 2A)[4]

May cause respiratory irritation[5]

The GHS hazard statements are H315 (Causes skin irritation) and H319 (Causes serious eye

irritation).[4] Therefore, appropriate personal protective equipment (PPE) must be worn when

handling this compound.

Experimental Protocol: General Handling and Use in
the Laboratory
The following protocol outlines the general steps for handling ezutromid in a research setting.

Engineering Controls: Always handle ezutromid in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of dust or aerosols.[4] Ensure that an eyewash

station and safety shower are readily accessible.[4]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[4]

Eye Protection: Use safety goggles with side-shields.[4]

Skin and Body Protection: Wear a lab coat or other protective clothing.[4]

Respiratory Protection: If not handled in a fume hood, a suitable respirator may be

necessary.[4]

Preparation of Solutions: For in vitro experiments, ezutromid can be dissolved in solvents

such as DMSO.[6] For example, a stock solution can be prepared by dissolving ezutromid in

DMSO to a concentration of 3 mg/ml.[6]
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Experimental Application: In cell-based assays, such as those using human DMD cells,

treatment with ezutromid has been shown to increase utrophin protein levels.[3] A typical

concentration for such an experiment might be around 0.3 µM for a 3-day treatment period.

[3]

Post-Experiment Handling: All equipment and surfaces that have come into contact with

ezutromid should be decontaminated. Any contaminated PPE should be removed and

disposed of as chemical waste.

Mechanism of Action: Utrophin Modulation
Ezutromid was developed to increase the production of utrophin, a protein that is structurally

similar to dystrophin.[2] In individuals with DMD, the absence of dystrophin leads to muscle

degeneration.[2] Ezutromid is believed to act as an antagonist of the aryl hydrocarbon

receptor (AhR), which in turn leads to the upregulation of utrophin.[1] This mechanism is

illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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